molecular formula C16H21NO4S B061298 Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- CAS No. 161364-89-2

Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)-

Cat. No. B061298
M. Wt: 323.4 g/mol
InChI Key: ARYIGUABCXSPSO-CYBMUJFWSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- is a chemical compound that has been extensively researched for its potential applications in various fields. It is also known as rimonabant, which is a selective cannabinoid receptor type 1 (CB1) antagonist. In

Mechanism Of Action

Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- acts as a selective CB1 antagonist, which means that it binds to the CB1 receptor and blocks its activity. The CB1 receptor is primarily found in the brain and is responsible for the psychoactive effects of cannabinoids such as THC. By blocking the CB1 receptor, Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- reduces the psychoactive effects of cannabinoids and can potentially reduce drug addiction and obesity.

Biochemical And Physiological Effects

Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- has been found to have various biochemical and physiological effects. It has been found to reduce food intake and body weight in animal models, making it a potential candidate for the treatment of obesity. It has also been found to reduce drug-seeking behavior and drug self-administration in animal models, making it a potential candidate for the treatment of drug addiction. Additionally, it has been found to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for the treatment of anxiety and depression.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- in lab experiments is its selectivity for the CB1 receptor. This allows for more precise and targeted experiments. Additionally, it has been found to have low toxicity and is well-tolerated in animal models. However, one of the limitations of using Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- in lab experiments is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for the research on Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)-. One direction is the development of more selective and potent CB1 antagonists. Another direction is the investigation of the potential use of Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- in the treatment of other disorders such as schizophrenia. Additionally, the investigation of the long-term effects of Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- on the brain and other organs is also an important future direction.

Synthesis Methods

The synthesis method of Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- involves the reaction of 4-bromomethyl-2-methoxyphenyl ether with (R)-1-(2,4-dichlorophenyl)-2-(1-pyrrolidinyl)-1-propanone in the presence of a base such as potassium carbonate. This reaction results in the formation of Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- in good yields.

Scientific Research Applications

Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)- has been extensively researched for its potential applications in various fields. It has been found to have anti-obesity and anti-addiction properties, making it a potential candidate for the treatment of obesity and drug addiction. It has also been studied for its potential use in the treatment of various other disorders such as anxiety, depression, and schizophrenia.

properties

CAS RN

161364-89-2

Product Name

Ethanethioic acid, S-(2-(2-((2-methoxyphenoxy)methyl)-1-pyrrolidinyl)-2-oxoethyl) ester, (R)-

Molecular Formula

C16H21NO4S

Molecular Weight

323.4 g/mol

IUPAC Name

S-[2-[(2R)-2-[(2-methoxyphenoxy)methyl]pyrrolidin-1-yl]-2-oxoethyl] ethanethioate

InChI

InChI=1S/C16H21NO4S/c1-12(18)22-11-16(19)17-9-5-6-13(17)10-21-15-8-4-3-7-14(15)20-2/h3-4,7-8,13H,5-6,9-11H2,1-2H3/t13-/m1/s1

InChI Key

ARYIGUABCXSPSO-CYBMUJFWSA-N

Isomeric SMILES

CC(=O)SCC(=O)N1CCC[C@@H]1COC2=CC=CC=C2OC

SMILES

CC(=O)SCC(=O)N1CCCC1COC2=CC=CC=C2OC

Canonical SMILES

CC(=O)SCC(=O)N1CCCC1COC2=CC=CC=C2OC

Other CAS RN

161364-89-2

synonyms

2-acetylsulfanyl-1-[(2R)-2-[(2-methoxyphenoxy)methyl]pyrrolidin-1-yl]e thanone

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.